Cas no 102507-85-7 ((aZ)-2-Amino-a-(1-carboxy-1-methylethoxy)imino-4-thiazoleacetic Acid)

• Product Name: (aZ)-2-Amino-a-(1-carboxy-1-methylethoxy)imino-4-thiazoleacetic Acid
• CAS No: 102507-85-7
• MF: C₉H₁₁N₃O₅S
• MW: 273.265740633011
• CID: 62302
• PubChem ID: 11129464
• Update Time: 2025-07-15

(aZ)-2-Amino-a-(1-carboxy-1-methylethoxy)imino-4-thiazoleacetic Acid Chemical and Physical Properties

Names and Identifiers

• (Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoic acid
• ( Z )-2-(2-AMINOTHIAZOL-4-YL)-2-(1-CARBOXY-1-METHYL)ETHOXYIMINOACETIC ACID (ATCA)
• (Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)-amino)oxy)-2-methylpropanoic acid
• (Z)-2-(2-Aminothiazol-4-yl)-2-(1-carboxy-1-methyl)ethoxyiminoacetic acid
• ( Z )-2-(2-AMINOTHIAZOL-4-YL)-2-(1-CARBOXY-1-METHYL)ETHOXYI
• (Z)-2-(2-AMINOTHIAZOL-4-YL)-2-(2-T-BUTOXYCARBONYLMETHOXYIMINO)ACETIC ACID
• (Z)-2-(2-Aminothiazol-4-yl)-2-(l-Carboxy-l-Methyl)Ethoxyimino Acetic Acid
• (Z)-2-(2-AMINOTHIAZOL-4-YL)-2-(T-BUTOXYCARBONYLMETHOXYIMINO)ACETIC ACID
• (Z)-2-(TERT-BUTOXYCARBONYL METHOXYIMINO)-2-(2-AMINOTHIAZOL-4-YL)ACETIC ACID
• ATCA:( Z )-2-(2-AMINOTHIAZOL-4-YL)-2-(1-CARBOXY-1-METHYL)ETHOXYIMINOACETIC ACID
• ATCA
• A839938
• ( Z )-2-(2-Aminothiazol-4-yl)-2-(1-carboxy-1-methyl)ethoxyiminoacetic acid
• SCHEMBL9486064
• (Z)-2-((((2-Aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoicacid
• 2-{[(E)-[(2-AMINO-1,3-THIAZOL-4-YL)(CARBOXY)METHYLIDENE]AMINO]OXY}-2-METHYLPROPANOIC ACID
• (E)-2-((((2-aminothiazol-4-yl)(carboxy)methylene)amino)oxy)-2-methylpropanoic acid
• 4-Thiazoleacetic acid, 2-amino-alpha-[(1-carboxy-1-methylethoxy)imino]-, (alphaZ)-
• AKOS016007329
• 2-[(Z)-[(2-amino-1,3-thiazol-4-yl)-carboxymethylidene]amino]oxy-2-methylpropanoic acid
• 2-Amino-((1-carboxy-1-methyl ethoxy)imino)-4-thiazoleacetic acid
• 2-{[(Z)-[(2-AMINO-1,3-THIAZOL-4-YL)(CARBOXY)METHYLIDENE]AMINO]OXY}-2-METHYLPROPANOIC ACID
• 4-Thiazoleacetic acid,2-amino-a-[[2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-,(Z)- (9CI)
• 2-[[(2-aminothiazol-4-yl)-carboxy-methylene]amino]oxy-2-methyl-propanoic acid
• 91999-75-6
• 102507-85-7
• 80542-76-3
• AC-4331
• (aZ)-2-Amino-a-(1-carboxy-1-methylethoxy)imino-4-thiazoleacetic Acid

• MDL： MFCD07782116
• Inchi： 1S/C9H11N3O5S/c1-9(2,7(15)16)17-12-5(6(13)14)4-3-18-8(10)11-4/h3H,1-2H3,(H2,10,11)(H,13,14)(H,15,16)/b12-5-
• InChI Key： VNCBMEHASYISTH-XGICHPGQSA-N
• SMILES： S1C(N)=NC(=C1)/C(/C(=O)O)=N/OC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 273.04200
• Monoisotopic Mass: 273.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 163A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.61
• Boiling Point: 541.5°Cat760mmHg
• Flash Point: 281.3°C
• Refractive Index: 1.658
• PSA: 163.34000
• LogP: 0.97500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on (aZ)-2-Amino-a-(1-carboxy-1-methylethoxy)imino-4-thiazoleacetic Acid

Research Brief on (aZ)-2-Amino-a-(1-carboxy-1-methylethoxy)imino-4-thiazoleacetic Acid (CAS: 102507-85-7)

The compound (aZ)-2-Amino-a-(1-carboxy-1-methylethoxy)imino-4-thiazoleacetic Acid (CAS: 102507-85-7) has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug development and therapeutic interventions. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of (aZ)-2-Amino-a-(1-carboxy-1-methylethoxy)imino-4-thiazoleacetic Acid as a key intermediate in the synthesis of beta-lactam antibiotics, particularly cephalosporins. Its unique thiazoleacetic acid moiety contributes to enhanced stability and bioavailability, making it a promising candidate for further pharmaceutical development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting bacterial cell wall synthesis, with a notable activity against methicillin-resistant Staphylococcus aureus (MRSA).

Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound's structure and purity. Researchers have optimized synthetic pathways to improve yield and reduce byproducts, as reported in a recent Organic Process Research & Development publication. The compound's zwitterionic nature at physiological pH has been identified as a critical factor in its membrane permeability and target binding affinity.

Emerging preclinical data suggest potential applications beyond antibacterial activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed promising anti-inflammatory properties through modulation of NF-κB signaling pathways. This dual functionality positions the compound as a potential lead for developing multifunctional therapeutic agents addressing both infection and inflammation.

Ongoing research is exploring structure-activity relationships through systematic modifications of the thiazole ring and carboxylate groups. Computational modeling studies predict favorable drug-likeness parameters, with particular attention to its metabolic stability and potential for oral bioavailability. These findings are driving interest in the compound's potential for next-generation antibiotic development amid growing antimicrobial resistance concerns.

The safety profile of (aZ)-2-Amino-a-(1-carboxy-1-methylethoxy)imino-4-thiazoleacetic Acid is currently under investigation, with preliminary toxicology studies showing acceptable margins in animal models. Researchers emphasize the need for further pharmacokinetic studies to fully assess its therapeutic potential and possible drug-drug interactions before advancing to clinical trials.